Cas no 1804761-89-4 (2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804761-89-4
• MF: C₉H₅ClF₃IN₂O
• MW: 376.501483678818
• CID: 4835523
• Update Time: 2025-09-28

2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H5ClF3IN2O/c10-4-7-8(17-9(11,12)13)6(14)3-5(16-7)1-2-15/h3H,1,4H2
• InChI Key： FNODSCWCHVTPEO-UHFFFAOYSA-N
• SMILES： IC1C=C(CC#N)N=C(CCl)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804761-89-4)

The compound 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804761-89-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, iodo, and trifluoromethoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention toward 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's pyridine core provides a versatile scaffold for further functionalization. The presence of the acetonitrile group adds to its reactivity, enabling diverse chemical transformations.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability and bioavailability in pharmaceutical applications. The trifluoromethoxy group in this molecule aligns with this trend, making it a sought-after building block for researchers exploring fluorine chemistry. Additionally, the iodo substituent offers opportunities for cross-coupling reactions, a hot topic in synthetic organic chemistry.

From an SEO perspective, users frequently search for terms like "pyridine derivatives," "fluorinated intermediates," and "iodo-substituted compounds," reflecting the compound's relevance in current scientific discourse. The compound's CAS No. 1804761-89-4 is also a critical identifier for researchers seeking precise chemical data. By integrating these keywords, this article aims to address common queries while maintaining a high level of technical accuracy.

The synthesis and applications of 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile are often discussed in the context of high-throughput screening and combinatorial chemistry. These methodologies are pivotal in accelerating drug discovery, and this compound's multifunctional nature makes it a candidate for library generation. Its potential in catalysis and material science further broadens its appeal.

Environmental and regulatory considerations are also shaping the conversation around such compounds. While 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile is not classified as hazardous, its handling requires standard laboratory precautions. Researchers are increasingly mindful of green chemistry principles, and this compound's utility in efficient synthetic routes aligns with sustainable practices.

In summary, 2-(Chloromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804761-89-4) represents a convergence of cutting-edge chemical research and practical applications. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in fields like medicinal chemistry, agrochemical development, and advanced materials. As scientific inquiry evolves, this compound is poised to remain a focal point for innovation.